Cas no 1511119-05-3 (2-Chloro-4-cyclobutoxy-5-fluoropyrimidine)

• Product Name: 2-Chloro-4-cyclobutoxy-5-fluoropyrimidine
• CAS No: 1511119-05-3
• MF: C₈H₈ClFN₂O
• MW: 202.613324165344
• MDL: MFCD21788874
• CID: 4701358
• Update Time: 2025-05-21

2-Chloro-4-cyclobutoxy-5-fluoropyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-cyclobutoxy-5-fluoropyrimidine
• 2-Chloro-4-cyclobutoxy-5-fluoro-pyrimidine

• MDL： MFCD21788874
• Inchi： 1S/C8H8ClFN2O/c9-8-11-4-6(10)7(12-8)13-5-2-1-3-5/h4-5H,1-3H2
• InChI Key： APUYEPKEAQVHKI-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=N1)OC1CCC1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Topological Polar Surface Area: 35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Chloro-4-cyclobutoxy-5-fluoropyrimidine

Comprehensive Overview of 2-Chloro-4-cyclobutoxy-5-fluoropyrimidine (CAS No. 1511119-05-3): Properties, Applications, and Industry Insights

2-Chloro-4-cyclobutoxy-5-fluoropyrimidine (CAS No. 1511119-05-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated pyrimidine derivative, characterized by its unique cyclobutoxy and chloro-fluoro substitutions, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, C8H7ClFN2O, combines reactivity and stability, making it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyrimidines has surged due to their role in developing targeted therapies and small-molecule inhibitors. Researchers particularly value 2-Chloro-4-cyclobutoxy-5-fluoropyrimidine for its ability to modulate enzyme activity and enhance pharmacokinetic properties. The compound's electron-withdrawing groups (chloro and fluoro) improve binding affinity, while the cyclobutyl ether moiety contributes to metabolic stability—a hot topic in AI-driven drug design and computational chemistry workflows.

The synthesis of CAS 1511119-05-3 typically involves multi-step organic reactions, including nucleophilic aromatic substitution (SNAr) and etherification under controlled conditions. Industry professionals frequently search for "high-purity 2-Chloro-4-cyclobutoxy-5-fluoropyrimidine suppliers" or "scalable synthesis protocols," reflecting the compound's growing commercial relevance. Analytical techniques like HPLC, NMR, and LC-MS are essential for quality verification, aligning with stringent Good Manufacturing Practice (GMP) standards.

Beyond pharmaceuticals, this compound shows promise in crop protection formulations. Its structural motifs are being explored for herbicidal and fungicidal activities, addressing global concerns about sustainable agriculture and food security. The 5-fluoropyrimidine core interacts with biological pathways similarly to uracil, making it a strategic component in designing RNA-interfering agents—a trending subject in biotech innovation forums.

From an environmental perspective, 1511119-05-3 requires proper handling due to its halogenated nature, though it doesn't fall under restricted categories. Safety data sheets emphasize closed-system processing and PPE compliance, topics heavily searched alongside green chemistry alternatives. The compound's logP value and photostability data are frequently requested parameters, indicating industry focus on eco-friendly chemical design principles.

Market analysts note increasing patent filings involving 2-Chloro-4-cyclobutoxy-5-fluoropyrimidine derivatives, particularly in oncology and CNS drug development. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) makes it valuable for combinatorial chemistry libraries—a key area in AI-assisted molecular discovery. Suppliers often highlight batch-to-batch consistency and regulatory documentation availability as competitive advantages.

Emerging research explores the compound's potential in material science, specifically for organic electronics and liquid crystal applications. The fluoropyrimidine scaffold demonstrates interesting charge-transfer properties when incorporated into conjugated systems, sparking academic interest in "pyrimidine-based semiconductors"—a rising search term in nanotechnology databases.

For laboratory handling, 1511119-05-3 typically appears as a white to off-white crystalline powder with recommended storage at 2-8°C under inert atmosphere. Technical queries often involve "solubility in polar aprotic solvents" or "stability under acidic conditions," reflecting practical formulation challenges. Recent publications discuss its reactivity in microwave-assisted synthesis, aligning with industry shifts toward energy-efficient processes.

In conclusion, 2-Chloro-4-cyclobutoxy-5-fluoropyrimidine represents a multifaceted compound bridging medicinal chemistry, agrochemicals, and advanced materials. Its CAS 1511119-05-3 identifier serves as a gateway to cutting-edge research, with innovation potential amplified by machine learning in molecular optimization. As sustainable synthesis methods evolve, this pyrimidine derivative will likely remain pivotal in addressing global health and technological challenges.